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Navigating the Research Funding Landscape:
An Analysis of Success Rates
A note on the user's initial query: The request for a comparative analysis of research funding

success rates pre- and post-Oklahoma Senate Bill 1617 (SB1617) is based on a

misunderstanding of the bill's scope. Oklahoma SB1617, passed in 2024, focuses on

amending discriminatory restrictive covenants on municipal land and is not related to the

allocation of research funding[1][2][3][4]. Therefore, a direct comparative analysis as requested

is not feasible.

This guide pivots to address the core interest of the intended audience—researchers,

scientists, and drug development professionals—by providing a broader analysis of research

funding success rates, drawing on data from major US funding bodies, and exploring the

factors that influence funding outcomes.

I. A Look at National Research Funding Success
Rates
Obtaining research funding is a highly competitive endeavor. Success rates, defined as the

percentage of reviewed grant applications that are funded, vary by agency, program, and fiscal

year. Below is a summary of recent success rates from the National Institutes of Health (NIH)

and the National Science Foundation (NSF), two of the largest federal funders of scientific

research in the United States.
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Table 1: National Institutes of Health (NIH) Research Project Grant (RPG) Success Rates

Fiscal Year Success Rate

2018 22%

2019 19%

2020 19%[5]

2021 19.1%

2022 20.7%

2023 2.8% increase from FY22

Note: The NIH reported a 2.8% increase in the success rate for RPG applications in FY2023

compared to FY2022. In fiscal year 2022, the NIH awarded 58,368 competing and non-

competing grants, a 2.8% increase from the previous year. The number of RPG applications

saw a decrease of 4.9% in FY2023 from the previous fiscal year.

Table 2: National Science Foundation (NSF) Funding Rates by Directorate (FY 2024)

Directorate Funding Rate

STEM Education (EDU) 24%

Engineering (ENG) 23%

Social, Behavioral & Economic Sciences (SBE) 19%

Mathematical and Physical Sciences (MPS) 27%

Geosciences (GEO) 36%

II. Key Factors Influencing Grant Application
Success
The success of a research grant proposal is determined by a multitude of factors. While the

scientific merit of the proposed research is paramount, other elements play a crucial role in the
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Caption: Factors influencing research funding success.

Several key facets contribute to a successful grant application, including the rigor and focus of

the proposed research, the inclusion of preliminary data, clear communication, and persistence

through the application process. A study on research funding competitions identified scientific

rank and gender as significant factors in participation and success rates. Furthermore, current

trends in grant funding show an increasing emphasis on addressing pressing societal issues

like climate change and public health, a rise in collaborative grant programs, and a focus on the

long-term sustainability of projects.

III. General Experimental Protocols in Grant
Proposals
While specific methodologies vary widely across disciplines, a well-defined experimental

protocol is a critical component of any research proposal. The following outlines a general

structure often required by funding agencies.
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Caption: A generalized experimental workflow in a grant proposal.

A strong proposal will detail the experimental design, including controls and variables, provide

a step-by-step methodology, outline a data collection and management plan, and specify the

statistical methods that will be used to analyze the results.

IV. The Research Funding Landscape in Oklahoma
While SB1617 does not impact research funding, Oklahoma has been actively working to

bolster its research and development sector. In fiscal year 2023, the University of Oklahoma's

Norman campus reported a record $210.4 million in research funding, a nearly 33% increase

from the previous year, with federally funded research growing by over 50%. The university
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also saw a 10% increase in funding from the NIH for several competitive research grants.

Additionally, Senate Bill 324 was recently passed to establish a Research and Development

Rebate Program to encourage high-tech investment and innovation in the state. The Oklahoma

Center for the Advancement of Science and Technology (OCAST) is a state agency dedicated

to technology-based economic development and offers various funding programs to support

innovation.

In conclusion, while the premise of a link between SB1617 and research funding is incorrect,

the broader landscape of research funding is dynamic and highly competitive. Success hinges

on the quality of the proposed science, the track record of the investigators, and alignment with

the priorities of funding agencies. Researchers in Oklahoma and nationwide can enhance their

chances of securing funding by staying informed about funding trends and meticulously

preparing their grant applications.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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